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Compound of Interest

Compound Name: (Bromomethyl)germane

Cat. No.: B15476922 Get Quote

Disclaimer: This technical guide addresses the physical properties, synthesis, and reactivity of

Bromotrimethylgermane ((CH₃)₃GeBr). Extensive searches for "(Bromomethyl)germane"

(CH₂BrGeH₃) did not yield a specific CAS number or detailed experimental data on its physical

properties or synthesis, suggesting it is not a well-characterized or readily available compound.

Therefore, this guide focuses on a closely related and well-documented analogue to provide

relevant information for researchers, scientists, and drug development professionals.

Introduction to Bromotrimethylgermane
Bromotrimethylgermane, a colorless liquid, is an organogermanium compound with significant

applications in organic synthesis and materials science. Its utility stems from the reactive

germanium-bromine bond, which allows for the introduction of the trimethylgermyl moiety into

various organic molecules. This guide provides a comprehensive overview of its physical

properties, a general synthesis protocol, and a diagrammatic representation of its preparation.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

Bromotrimethylgermane.
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Property Value Source

CAS Number 1066-37-1 [1]

Molecular Formula C₃H₉BrGe [1]

Molecular Weight 197.65 g/mol [1]

Melting Point -25 °C [1]

Boiling Point 114 °C (lit.) [1]

Density 1.54 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.47 (lit.) [1]

Synthesis of Bromotrimethylgermane
A common method for the synthesis of Bromotrimethylgermane involves the cleavage of a

germanium-carbon bond in a tetraalkylgermane, such as tetramethylgermane, using elemental

bromine.

General Experimental Protocol
Materials:

Tetramethylgermane ((CH₃)₄Ge)

Bromine (Br₂)

Inert solvent (e.g., carbon tetrachloride, CCl₄ - Caution: CCl₄ is a hazardous substance and

should be handled with appropriate safety precautions in a well-ventilated fume hood).

Apparatus for reflux with protection from moisture.

Distillation apparatus.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of

tetramethylgermane in an inert solvent is prepared. The apparatus should be flame-dried and
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maintained under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with

moisture.

A stoichiometric amount of bromine, dissolved in the same inert solvent, is added dropwise

to the tetramethylgermane solution at room temperature with stirring.

After the addition is complete, the reaction mixture is gently refluxed for a period to ensure

the reaction goes to completion. The progress of the reaction can be monitored by the

disappearance of the red-brown color of the bromine.

Upon completion, the reaction mixture is cooled to room temperature.

The solvent and any unreacted starting materials are removed by distillation.

The resulting crude Bromotrimethylgermane is then purified by fractional distillation to yield

the final product.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification

methods may vary and should be optimized based on laboratory conditions and scale.

Reaction Pathway Diagram
The synthesis of Bromotrimethylgermane from tetramethylgermane and bromine can be

represented by the following reaction workflow.
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Caption: Synthesis of Bromotrimethylgermane.

Logical Relationship of Synthesis Steps
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The following diagram illustrates the logical progression of the synthesis process, from starting

materials to the final purified product.
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Caption: Logical workflow for the synthesis of Bromotrimethylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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